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Compound of Interest

Compound Name: Reactive Blue 49

Cat. No. B0g1723

An In-depth Technical Guide to Reactive Blue 49

This technical guide provides a comprehensive overview of the chemical and physical
properties of Reactive Blue 49, a synthetic anthraquinone dye. The information is intended for
researchers, scientists, and professionals in drug development who may encounter or have an
interest in this compound. This document details its molecular characteristics, manufacturing
process, and available toxicological and environmental fate data.

Core Molecular and Physical Properties

Reactive Blue 49 is a complex organic molecule widely utilized in the textile industry for its
vibrant blue color and ability to form covalent bonds with fibers.

Molecular Identification and Weight

The fundamental molecular details of Reactive Blue 49 are summarized in the table below.
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Property Value Reference
Molecular Formula C32H23CIN7Nasz011S3 [1112][3]
C32H23CIN7011S3-3Na [4]

Molecular Weight 882.19 g/mol [11[2]

882.2 g/mol [31[5]

882.183 g/mol [4]

CAS Registry Number 12236-92-9 [1]

IUPAC Name

trisodium;1-amino-4-[3-[[4-
chloro-6-(3-
sulfonatoanilino)-1,3,5-triazin-
2-yllamino]-2,4,6-trimethyl-5-
sulfonatoanilino]-9,10-

dioxoanthracene-2-sulfonate

[3]

Physicochemical Properties

The physical and chemical characteristics of Reactive Blue 49 are outlined below.

Property

Value

Reference

Appearance

Dark blue powder

[4]

Solubility in Water

200 g/L at 20°C; >200 g/L at
50°C

[1]14]6]

Behavior in Acid

Turns red-light-blue in

concentrated sulfuric acid

[1]1416]

Behavior in Alkali

Forms a blue solution in dilute

alkali

[1](4](6]

Partition Coefficient (Log Kow)

-3.88 at 20 °C

[5]

Melting Point

>330 °C (decomposition)

[5]

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.benchchem.com/product/b1617396
https://d1io3yog0oux5.cloudfront.net/huntsman/files/pages/huntsman/db/766/description/Huntsman+Product+Safety+Summary+-+Reactive+Blue+049.pdf
https://www.researchgate.net/figure/Structure-formula-of-Reactive-Blue-49_fig1_277672432
https://pubchem.ncbi.nlm.nih.gov/compound/Reactive-Blue-49
https://www.benchchem.com/product/b1617396
https://d1io3yog0oux5.cloudfront.net/huntsman/files/pages/huntsman/db/766/description/Huntsman+Product+Safety+Summary+-+Reactive+Blue+049.pdf
https://www.researchgate.net/figure/Structure-formula-of-Reactive-Blue-49_fig1_277672432
https://www.cncolorchem.com/upLoad/file/20170406/14914562292729215.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Reactive-Blue-49
https://www.benchchem.com/product/b1617396
https://www.researchgate.net/figure/Structure-formula-of-Reactive-Blue-49_fig1_277672432
https://www.benchchem.com/product/b081723?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Reactive-Blue-49
https://www.benchchem.com/product/b1617396
https://pubchem.ncbi.nlm.nih.gov/compound/Reactive-Blue-49
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2021.644679/full
https://www.benchchem.com/product/b1617396
https://pubchem.ncbi.nlm.nih.gov/compound/Reactive-Blue-49
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2021.644679/full
https://www.benchchem.com/product/b1617396
https://pubchem.ncbi.nlm.nih.gov/compound/Reactive-Blue-49
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2021.644679/full
https://www.cncolorchem.com/upLoad/file/20170406/14914562292729215.pdf
https://www.cncolorchem.com/upLoad/file/20170406/14914562292729215.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols
Synthesis of Reactive Blue 49

The manufacturing of Reactive Blue 49 is a multi-step condensation process involving several
key intermediates.[1][3][6]

First Condensation: 1-Amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid
(bromamine acid) is condensed with 3,5-Diamino-2,4,6-trimethylbenzenesulfonic acid.

e Second Condensation: The product from the first step is then condensed with 2,4,6-
Trichloro-1,3,5-triazine (cyanuric chloride).

» Final Condensation: The final step involves the condensation of the resulting intermediate
with 3-Aminobenzenesulfonic acid.

« Isolation: The final product is obtained through salting out, followed by filtration and drying.[4]

1-Amino-4-bromo-9,10-diox0-9,10- Condensation
dihydroanthracene-2-sulfonic acid

Intermediate 1 H
3,5-Diamino-2,4,6- > . !
trimethylbenzenesulfonic acid | Intermediate 2 Condensation

»
<
Reactive Blue 49

3-Aminobenzenesulfonic acid

2,4,6-Trichloro-1,3,5-triazine

Click to download full resolution via product page

Synthesis workflow for Reactive Blue 49.

Biological Activity and Environmental Fate

While not used in drug development, the biological and environmental interactions of Reactive
Blue 49 are of scientific interest.
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Toxicological Profile

o Acute Toxicity: Animal studies in rats indicate low acute toxicity upon ingestion.[2] It may
cause serious eye damage and can lead to allergic skin reactions.[2] Ingestion may cause
gastrointestinal irritation.[5]

» Chronic Effects: No adverse effects from repeated exposure are anticipated in humans.
However, high doses in animal studies have been associated with kidney damage.[2]

o Genotoxicity: Extensive experimental studies suggest that Reactive Blue 49 does not have
genetic defects.[2]

Environmental Biodegradation

The anthraquinone structure of Reactive Blue 49 makes it resistant to degradation.[6]
Biodegradation, when it occurs, involves the breakdown of the conjugated dye bonds.[6] The
process is often initiated by the hydrolysis of the C-N bond, followed by the dissociation of the
side chain from the anthraquinone ring by oxidoreductase enzymes.[6] The remaining
polycyclic aromatic structures are further broken down into smaller compounds through
oxidation and hydrolysis.[6]

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://d1io3yog0oux5.cloudfront.net/huntsman/files/pages/huntsman/db/766/description/Huntsman+Product+Safety+Summary+-+Reactive+Blue+049.pdf
https://d1io3yog0oux5.cloudfront.net/huntsman/files/pages/huntsman/db/766/description/Huntsman+Product+Safety+Summary+-+Reactive+Blue+049.pdf
https://www.cncolorchem.com/upLoad/file/20170406/14914562292729215.pdf
https://d1io3yog0oux5.cloudfront.net/huntsman/files/pages/huntsman/db/766/description/Huntsman+Product+Safety+Summary+-+Reactive+Blue+049.pdf
https://www.benchchem.com/product/b081723?utm_src=pdf-body
https://d1io3yog0oux5.cloudfront.net/huntsman/files/pages/huntsman/db/766/description/Huntsman+Product+Safety+Summary+-+Reactive+Blue+049.pdf
https://www.benchchem.com/product/b081723?utm_src=pdf-body
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2021.644679/full
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2021.644679/full
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2021.644679/full
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2021.644679/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Reactive Blue 49

(Anthraguinone Structure)

Side Chain Dissociation
(Oxidoreductase Enzymes)

Polycyclic Aromatic Intermediates

Oxidation & Hydrolysis

Single Rings &
Smaller Compounds

Click to download full resolution via product page

Conceptual biodegradation pathway of Reactive Blue 49.

Experimental Approaches for Decolorization

Due to its persistence, various methods for removing Reactive Blue 49 from wastewater have
been investigated. These experimental approaches are relevant for environmental and

toxicological studies.

» Adsorption: Studies have utilized materials like zinc oxide nanoparticles to adsorb Reactive
Blue 49 from aqueous solutions. The experimental protocol typically involves:
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[e]

Preparation of the adsorbent material.

(¢]

Characterization of the adsorbent (e.g., using XRD, TEM, SEM).

[¢]

Batch adsorption experiments to study the effects of pH, contact time, adsorbent dosage,
and initial dye concentration.

[¢]

Analysis of the data using kinetic models (e.g., pseudo-first-order, pseudo-second-order)
and adsorption isotherm models (e.g., Langmuir, Freundlich).

» Enzymatic Degradation: Laccase enzymes, particularly from fungi like Trametes versicolor,
have been shown to be effective in the decolorization of Reactive Blue 49.[3] A general
experimental workflow includes:

[¢]

Culturing of the microorganism to produce laccase.
o Extraction and purification of the enzyme.
o Immobilization of the enzyme on a solid support to enhance stability and reusability.

o Decolorization assays where the dye solution is treated with the immobilized laccase
under optimized conditions (pH, temperature, time).

o Monitoring the decolorization efficiency using spectrophotometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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